![molecular formula C13H15NO B1451452 3-[(2-Methylphenyl)amino]cyclohex-2-en-1-one CAS No. 400873-21-4](/img/structure/B1451452.png)
3-[(2-Methylphenyl)amino]cyclohex-2-en-1-one
Overview
Description
3-[(2-Methylphenyl)amino]cyclohex-2-en-1-one is a chemical compound synthesized from 2-Methylphenylamine and Cyclohexanone. It appears as a dark yellow crystal .
Synthesis Analysis
The synthesis of 3-[(2-Methylphenyl)amino]cyclohex-2-en-1-one involves the use of 2-Methylphenylamine and Cyclohexanone. It has been used in the synthesis of a series of 2-amino-5-oxo - 4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitriles .Molecular Structure Analysis
The molecular formula of 3-[(2-Methylphenyl)amino]cyclohex-2-en-1-one is C13H15NO, and its molecular weight is 201.26 g/mol. More detailed structural analysis can be found in the referenced papers .Chemical Reactions Analysis
3-Amino-2-cyclohexen-1-one, a related compound, has been used in the synthesis of a series of 2-amino-5-oxo - 4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitriles . Further details about the chemical reactions involving 3-[(2-Methylphenyl)amino]cyclohex-2-en-1-one can be found in the referenced papers.Physical And Chemical Properties Analysis
3-[(2-Methylphenyl)amino]cyclohex-2-en-1-one is a dark yellow crystal . Its molecular formula is C13H15NO, and its molecular weight is 201.26 g/mol.Scientific Research Applications
Organic Synthesis Building Block
3-[(2-Methylphenyl)amino]cyclohex-2-en-1-one: serves as a versatile building block in organic synthesis. Its structure is amenable to various chemical reactions, making it ideal for constructing complex organic compounds. For instance, it can undergo Michael addition with nucleophiles, which is useful for creating carbon-carbon bonds in pharmaceuticals .
Analytical Chemistry
As a standard or reference compound in analytical chemistry, 3-[(2-Methylphenyl)amino]cyclohex-2-en-1-one can be used to calibrate instruments or validate analytical methods, particularly in mass spectrometry and chromatography .
Advanced Battery Science
In the field of advanced battery science, this compound could be investigated for its electrochemical properties. It may contribute to the development of organic cathode materials for high-performance batteries .
properties
IUPAC Name |
3-(2-methylanilino)cyclohex-2-en-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO/c1-10-5-2-3-8-13(10)14-11-6-4-7-12(15)9-11/h2-3,5,8-9,14H,4,6-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBURBRFEPBVTTP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC2=CC(=O)CCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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